Cas no 1160995-37-8 (4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1160995-37-8
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 5097782
• Update Time: 2026-03-02

4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-nitro-
• 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C6H3ClN4O2/c7-6-5-1-4(11(12)13)2-10(5)9-3-8-6/h1-3H
• InChI Key： KLZIMUILDRCVNN-UHFFFAOYSA-N
• SMILES： N12C=C([N+]([O-])=O)C=C1C(Cl)=NC=N2

Additional information on 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine

Professional Introduction to 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine (CAS No. 1160995-37-8)

4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine is a highly significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile reactivity. This compound, identified by the CAS number 1160995-37-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine consists of a fused triazine ring system embedded within a pyrrole moiety, which endows it with unique electronic and steric properties. These attributes make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

The structural motif of 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine is particularly noteworthy for its ability to interact with biological targets in a manner that is both specific and potent. The presence of a nitro group at the 6-position and a chloro substituent at the 4-position introduces regions of high reactivity, which can be exploited for further functionalization. This flexibility allows researchers to modify the compound's pharmacophore in various ways, enabling the exploration of multiple drug discovery pathways. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, making it more feasible for large-scale pharmaceutical applications.

In the realm of drug discovery, 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The triazine ring system is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage with various biological receptors and enzymes. By leveraging this scaffold, researchers have been able to develop compounds with therapeutic potential across a wide range of diseases. For instance, derivatives of 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

The nitro group in 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine also plays a crucial role in modulating the compound's biological activity. Nitroaromatic compounds are well-studied due to their diverse pharmacological effects, including anti-inflammatory and antimicrobial properties. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature has been exploited to design molecules with improved pharmacokinetic profiles and reduced toxicity. Moreover, the nitro group can be further functionalized through reduction or diazotization reactions, providing additional avenues for structural diversification.

Recent research has highlighted the utility of 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine as a key intermediate in the synthesis of heterocyclic compounds with significant biological activity. Heterocyclic scaffolds are ubiquitous in modern pharmaceuticals due to their ability to mimic natural products and interact with biological macromolecules in complex ways. The pyrrole moiety in 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine contributes to its heterocyclic nature and provides a platform for further chemical modification. This has led to the development of novel derivatives that exhibit enhanced binding affinity and selectivity towards specific therapeutic targets.

The chloro substituent at the 4-position of 4-chloro-6-nitropyrrolo[2,1-f][1,2,4]triazine adds another layer of reactivity to the molecule. Chlorinated aromatic compounds are known for their broad spectrum of biological activities and have been widely used in pharmaceutical development. The chlorine atom can participate in various chemical transformations，including nucleophilic aromatic substitution (SNAr) reactions，which are commonly employed in medicinal chemistry for constructing complex molecular architectures. This reactivity has enabled researchers to generate a diverse library of derivatives from 4-chloro-6-nitropyrrolo[2，1-f][1，2，4]triazine, each with unique pharmacological properties.

The synthesis of 4-chloro-6-nitropyrrolo[2，1-f][1，2，4]triazine involves multi-step organic transformations that highlight its synthetic versatility. Modern synthetic approaches have refined traditional methods，making it possible to produce this compound with high yield and purity。These advancements have not only facilitated its use in academic research but also opened doors for industrial-scale production。The ability to efficiently synthesize complex heterocyclic compounds like 4-chloro-6-nitropyrrolo[2，1-f][1，2，4]triazine is crucial for accelerating drug discovery pipelines and bringing new therapies to market.

In conclusion，4-chloro-6-nitropyrrolo[2，1-f][1，2，4]triazine (CAS No．1160995-37-8) represents a valuable building block in pharmaceutical chemistry。Its unique structural features and reactivity make it a versatile scaffold for designing novel bioactive molecules。Recent research underscores its potential as an intermediate in synthesizing therapeutic agents with applications across multiple disease areas。With ongoing advancements in synthetic methodologies and drug discovery technologies，the future prospects for this compound remain promising。Continued exploration of its pharmacological properties will likely yield significant contributions to medicinal chemistry and human health.